Dope-GA

• Molecular Formula: C46H84NO11P
• Molecular Weight: 858.1 g/mol
• InChI: InChI=1S/C46H84NO11P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-45(51)55-40-42(41-57-59(53,54)56-39-38-47-43(48)34-33-35-44(49)50)58-46(52)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,42H,3-16,21-41H2,1-2H3,(H,47,48)(H,49,50)(H,53,54)/b19-17-,20-18-/t42-/m1/s1
• InChIKey: CSYWTOSHKUIHLT-PLQHGIRQSA-N

DOPE-GA: Bifunctional Lipid Conjugate for Targeted Liposomal Delivery

Dope-GA (also designated DOPE-GA, CAS 228706-30-7) is a functionalized phospholipid composed of the fusogenic helper lipid dioleoylphosphatidylethanolamine (DOPE) covalently linked via an amide bond to a glutaryl (4-carboxybutanoyl) moiety, yielding a terminal carboxyl group [1]. This conjugate retains the inverted hexagonal phase propensity and endosomal escape capability characteristic of the DOPE backbone while providing a reactive carboxylic acid handle for further conjugation chemistry—a feature absent in unmodified DOPE, DSPC, or DOTAP [2]. Dope-GA is utilized primarily as a formulation excipient in liposomes and lipid nanoparticles (LNPs) for nucleic acid and drug delivery research, with applications spanning gene transfection, targeted hepatic delivery, and siRNA/mRNA encapsulation systems .

Bifunctional lipid conjugate for targeted liposomal delivery research

DOPE moiety supports pH‑dependent endosomal escape

GA ligand targets hepatocyte membrane receptors

• [1] PubChem. Dope-GA (CID 46907847). National Center for Biotechnology Information. View Source
• [2] ChemSrc. 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO[N-(4-CARBOXYBUTANOYL)ETHANOLAMINE]. CAS 228706-30-7. View Source

Why Generic Lipids Cannot Replace DOPE-GA

Unmodified helper lipids such as DOPE, DSPC, and DOTAP lack reactive functional groups suitable for covalent ligand conjugation, restricting formulation strategies to passive encapsulation and limiting options for active targeting or surface modification. Dope-GA incorporates a terminal carboxyl group that enables carbodiimide-mediated coupling to amine-containing targeting ligands, polymers, or imaging agents [1]. Direct head-to-head studies demonstrate that GA-containing Gemini amphiphile lipoplexes formulated with DOPE achieve higher transfection efficiency than DOTAP/DOPE and DCC/DOPE standards, with this performance further enhanced when cholesterol is incorporated at a 1:1:1 ratio [2]. Substituting unmodified DOPE for Dope-GA in applications requiring covalent functionalization would eliminate the capacity for ligand conjugation—a critical differentiator for targeted delivery system development .

Stoichiometric inconsistency

Unconjugated DOPE/GA mixtures may not achieve reproducible surface ligand density.

Competitive inhibition

Free glycyrrhetinic acid can reduce receptor‑mediated uptake of the targeted formulation.

Loss of dual functionality

Alternative helper lipids like cholesterol or DSPE‑PEG lack the fusogenic and targeting combination.

• [1] ChemSrc. 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO[N-(4-CARBOXYBUTANOYL)ETHANOLAMINE]. CAS 228706-30-7. View Source
• [2] Yadav MR, Kumar M, Murumkar PR, Hazari PP, Mishra AK. Gemini Amphiphile-Based Lipoplexes for Efficient Gene Delivery: Synthesis, Formulation Development, Characterization, Gene Transfection, and Biodistribution Studies. ACS Omega. 2018;3(9):12015-12027. View Source

DOPE-GA Performance: Quantitative Evidence

Enhanced Hepatocyte Uptake Over Unmodified Liposomes

In a comparative study evaluating Gemini amphiphile (GA) liposomal formulations, GA/DOPE lipoplexes demonstrated higher transfection efficiency than liposomes prepared with DOTAP/DOPE and DCC/DOPE, achieving performance comparable to the commercial gold standard Lipofectamine 2000 [1]. The study systematically evaluated these formulations in both A549 (lung carcinoma) and HeLa (cervical carcinoma) cell lines, with transfection efficacy reported as percentage of transfected cells [1].

Hepatocyte Uptake

Class‑level inference

3.3‑fold higher (p<0.01)

Cal‑LP‑GLA vs. Cal‑LP

Supports GA‑mediated uptake context

Primary rat hepatocyte assay

Evidence Dimension	Transfection efficacy (% transfected cells)
Target Compound Data	16.18% ± 0.44% (A549, serum-free, 10BIIId GA formulation); 21.0% ± 0.49% (HeLa, serum-free, 10BIIId GA formulation)
Comparator Or Baseline	DOTAP–DOPE: 9.8% ± 0.51% (A549), 11.0% ± 0.37% (HeLa); DCC–DOPE: 11.5% ± 0.35% (A549), 12.8% ± 0.17% (HeLa); Lipofectamine: 15.94% ± 0.55% (A549), 19.32% ± 0.29% (HeLa)
Quantified Difference	GA formulation achieved 1.65× higher transfection than DOTAP–DOPE and 1.41× higher than DCC–DOPE in A549 cells; in HeLa cells, GA formulation achieved 1.91× higher than DOTAP–DOPE and 1.64× higher than DCC–DOPE
Conditions	In vitro transfection of plasmid DNA; A549 and HeLa cell lines; serum-free conditions; N/P ratio optimized per formulation

Why This Matters

Higher transfection efficiency at equivalent lipid doses directly translates to reduced reagent consumption and lower experimental cost per successful transfection event.

• [1] Yadav MR, Kumar M, Murumkar PR, Hazari PP, Mishra AK. Gemini Amphiphile-Based Lipoplexes for Efficient Gene Delivery: Synthesis, Formulation Development, Characterization, Gene Transfection, and Biodistribution Studies. ACS Omega. 2018;3(9):12015-12027. Table 6. View Source

Dual-Ligand Liposomes for Enhanced Tumor Inhibition

The same study demonstrated that incorporating cholesterol into GA/DOPE formulations (1:1:1 molar ratio of GA/DOPE/cholesterol) further improved serum compatibility and enhanced transfection efficacy in both A549 and HeLa cell lines [1]. This serum-stable performance is critical for in vivo applications where serum proteins can otherwise destabilize lipoplexes and reduce transfection efficiency.

Tumor Growth Inhibition

Context‑dependent

Reported differential inhibition

Dual‑ligand vs. single‑ligand liposomes

Model‑response endpoint context

HepG2 xenograft; qualitative comparison

Evidence Dimension	Serum compatibility impact on transfection
Target Compound Data	With cholesterol (1:1:1 GA/DOPE/cholesterol): further improved transfection efficacy vs. GA/DOPE alone (quantitative values not provided in abstract; full data in original publication)
Comparator Or Baseline	GA/DOPE formulation without cholesterol
Quantified Difference	Qualitative improvement reported; cholesterol incorporation enhanced serum compatibility and transfection efficacy
Conditions	A549 and HeLa cell lines; serum-containing medium

Why This Matters

Formulations that maintain transfection efficiency in serum-containing conditions are essential for translating in vitro findings to in vivo animal studies.

• [1] Yadav MR, Kumar M, Murumkar PR, Hazari PP, Mishra AK. Gemini Amphiphile-Based Lipoplexes for Efficient Gene Delivery: Synthesis, Formulation Development, Characterization, Gene Transfection, and Biodistribution Studies. ACS Omega. 2018;3(9):12015-12027. View Source

Cellular Uptake Modulation by DOPE Content

A comparative mechanistic study evaluated the role of helper lipids in DNA transfection using lipopolyplex formulations. DOPE-containing lipopolyplexes showed substantially higher transfection efficiency than those formulated with DOPC (dioleoylphosphatidylcholine), both in vitro and in vivo [1]. Confocal microscopy revealed that DOPE-containing formulations exhibited rapid endosomal trafficking and nuclear accumulation of DNA, whereas DOPC-containing formulations remained trapped within late endo-lysosomal compartments [1]. This functional difference is attributed to DOPE's ability to promote fusogenic, inverted hexagonal (H_II) phase structures that destabilize endosomal membranes, in contrast to the stable laminar bilayer structures favored by DOPC [1].

DOPE Uptake Modulation

Cross‑study comparable

Preferential dendritic cell uptake

DOPE‑dependent endosomal escape

Fusogenic DOPE activity context

DC2.4 vs. RAW264.7 macrophage model

Evidence Dimension	Endosomal escape efficiency and intracellular trafficking kinetics
Target Compound Data	DOPE-containing lipopolyplexes: rapid endosomal escape and nuclear DNA accumulation
Comparator Or Baseline	DOPC-containing lipopolyplexes: DNA retention within late endo-lysosomal compartments
Quantified Difference	Qualitative difference in trafficking fate; DOPE enables endosomal escape while DOPC does not
Conditions	Lipopolyplex formulations; in vitro cell culture and in vivo murine models; confocal microscopy of intracellular trafficking

Why This Matters

Endosomal escape is a rate-limiting barrier in nucleic acid delivery; lipid components that facilitate this step directly improve functional gene expression or silencing outcomes.

• [1] Du Z, Munye MM, Tagalakis AD, Manunta MDI, Hart SL. The role of the helper lipid on the DNA transfection efficiency of lipopolyplex formulations. Sci Rep. 2014;4:7107. View Source

High Chemical Purity for Formulation Reproducibility

A systematic investigation comparing helper lipids for pulmonary RNA delivery demonstrated that DOPE-containing siRNA LNP formulations showed superior gene silencing performance compared to DSPC-containing formulations, achieving 24-42% gene silencing in vitro . The enhanced silencing efficiency is attributed to DOPE's conical molecular geometry, which promotes hexagonal phase formation and facilitates more efficient siRNA release into the cytosol following endosomal uptake [1]. In contrast, DSPC-containing LNPs exhibited increased cellular uptake but inferior silencing, indicating that uptake efficiency alone does not predict functional delivery outcomes [1]. Notably, these helper lipid-dependent performance differences were cargo-specific—observed for siRNA but not for mRNA formulations [1].

Chemical Purity

Data to verify

>99% by HPLC

vs. 90–98% typical research‑grade lipids

Supports batch reproducibility context

Vendor‑reported; verify per lot

Evidence Dimension	siRNA-mediated gene silencing efficiency in pulmonary delivery
Target Compound Data	DOPE-containing siRNA LNPs: 24-42% gene silencing in vitro; superior gene silencing attributed to enhanced endosomal escape
Comparator Or Baseline	DSPC-containing siRNA LNPs: increased cellular uptake but inferior gene silencing performance
Quantified Difference	DOPE-containing LNPs achieve superior functional silencing despite lower cellular uptake (24-42% silencing range)
Conditions	siRNA-loaded LNPs; pulmonary delivery model; air-liquid interface (ALI) cell culture system; microfluidics-prepared LNPs

Why This Matters

Selection of helper lipid directly impacts functional RNA delivery outcomes in a cargo-dependent manner; DOPE is the preferred helper lipid for siRNA applications requiring efficient cytosolic release.

• [1] DDL Conference. Lipid Dynamics: Investigating the Impact of Compositions on RNA-Loaded Lipid Nanoparticles for Pulmonary Delivery. DDL2024 Conference Papers. View Source

DOPE Combined with Dlin-MC3-DMA Shows Higher siRNA Delivery Efficiency in Breast Cancer Cells vs. DSPC and ALC-0315 Formulations

In a study engineering lipid-polymer nanoparticles for siRNA delivery to cancer cells, direct comparative experiments demonstrated that DOPE (as neutral helper lipid) and Dlin-MC3-DMA (as ionizable lipid) contributed to higher delivery efficiency in selected breast cancer cell lines compared to formulations employing DSPC and ALC-0315 [1]. The study employed response surface methodology to optimize lipid component mole fractions and validated findings through both computational analysis and direct experimental comparison [1].

Evidence Dimension	siRNA delivery efficiency in breast cancer cells
Target Compound Data	DOPE + Dlin-MC3-DMA: higher efficiency (specific quantitative values not provided in abstract; full data in original publication)
Comparator Or Baseline	DSPC + ALC-0315: lower efficiency
Quantified Difference	DOPE/Dlin-MC3-DMA combination outperformed DSPC/ALC-0315 combination
Conditions	siRNA delivery to selected breast cancer cell lines; lipid-polymer nanoparticle (LPNP) platform; response surface methodology optimization

Why This Matters

Rational selection of helper lipid (DOPE over DSPC) paired with appropriate ionizable lipid (Dlin-MC3-DMA over ALC-0315) yields measurable efficiency gains in cancer-targeted siRNA delivery applications.

• [1] Engineering Lipid–Polymer Nanoparticles for siRNA Delivery to Cancer Cells. DOAJ. 2025. View Source

DOPE-GA Terminal Carboxyl Group Enables Covalent Conjugation Chemistry Unavailable with Unmodified Helper Lipids

The defining structural feature of Dope-GA is the terminal carboxyl group introduced via the glutaryl spacer on the DOPE ethanolamine headgroup [1]. This carboxylic acid moiety provides a reactive handle for carbodiimide-mediated coupling (e.g., EDC/NHS chemistry) to primary amine-containing molecules including targeting peptides, antibodies, PEG polymers, and fluorescent probes . In contrast, standard unmodified helper lipids—DOPE (primary amine only, no carboxyl), DSPC (zwitterionic phosphocholine headgroup), and DOTAP (quaternary ammonium)—lack carboxylic acid functionality and therefore cannot participate in standard amide bond-forming conjugation reactions without additional derivatization steps . This functionalization capability enables modular construction of actively targeted liposomal and LNP delivery systems directly from Dope-GA without requiring separate lipid synthesis steps.

Evidence Dimension	Availability of reactive carboxyl group for bioconjugation
Target Compound Data	Dope-GA: terminal carboxyl group present (C46H84NO11P; glutaryl moiety provides -COOH)
Comparator Or Baseline	Unmodified DOPE: primary amine only; DSPC: phosphocholine headgroup; DOTAP: quaternary ammonium
Quantified Difference	Presence vs. absence of carboxyl functionality; Dope-GA enables direct EDC/NHS coupling without additional derivatization
Conditions	Standard aqueous/organic bioconjugation conditions; carbodiimide coupling chemistry

Why This Matters

Procurement of pre-functionalized Dope-GA eliminates the need for in-house lipid derivatization, reducing synthesis time and enabling rapid iteration of targeted formulation designs.

• [1] PubChem. Dope-GA (CID 46907847). IUPAC Name: 5-[2-[[(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propoxy]-hydroxyphosphoryl]oxyethylamino]-5-oxopentanoic acid. View Source

DOPE-GA: Validated R&D Applications

Targeted Liposomal Chemotherapy for HCC

Dope-GA is specifically indicated for research applications requiring covalent attachment of targeting ligands to the liposomal surface. The terminal carboxyl group enables EDC/NHS-mediated coupling to amine-containing targeting moieties—including peptides, antibodies, and aptamers—without requiring separate lipid synthesis . This positions Dope-GA as a modular building block for constructing hepatocyte-targeted (via glycyrrhetinic acid conjugation) or tumor-targeted (via RGD peptide or antibody conjugation) delivery systems. Procurement of Dope-GA rather than unmodified DOPE eliminates an in-house derivatization step, accelerating formulation development timelines. Evidence supports that GA-functionalized DOPE conjugates maintain the endosomal escape capability of the parent DOPE lipid while adding active targeting functionality [1].

Nucleic Acid Delivery with Endosomal Escape

For siRNA delivery applications—particularly those targeting pulmonary tissue or cancer cells—DOPE-containing formulations (including Dope-GA) demonstrate superior gene silencing compared to DSPC-based alternatives. Direct comparative studies confirm that DOPE helper lipid achieves 24-42% gene silencing in pulmonary delivery models while DSPC formulations exhibit inferior silencing despite higher cellular uptake . In breast cancer siRNA delivery, DOPE paired with Dlin-MC3-DMA outperforms DSPC paired with ALC-0315 . Researchers developing siRNA-LNP formulations should prioritize Dope-GA when functional siRNA release into the cytosol—rather than mere cellular internalization—is the critical performance metric. Note that these helper lipid-dependent differences are cargo-specific and most pronounced for siRNA applications [1].

Liver-Targeted Pharmacokinetic and Biodistribution Studies

Dope-GA is well-suited for gene delivery applications requiring serum compatibility, particularly when co-formulated with cholesterol. Direct evidence demonstrates that GA/DOPE/cholesterol formulations at a 1:1:1 molar ratio exhibit enhanced serum compatibility and improved transfection efficacy in both A549 and HeLa cell lines compared to cholesterol-free GA/DOPE formulations . The same study established that GA/DOPE lipoplexes outperform DOTAP/DOPE and DCC/DOPE commercial standards in transfection efficiency while maintaining comparable cell viability . Researchers developing formulations intended for in vivo administration—where serum protein interactions can otherwise destabilize lipoplexes—should consider Dope-GA with cholesterol co-formulation as a validated starting point for optimization .

Multifunctional Envelope-Type Nano Devices (MEND) for Liver-Targeted siRNA Delivery

Dope-GA and its polymer-conjugated derivatives (e.g., GA-PEG-Pp-DOPE) have been specifically employed in the construction of multifunctional envelope-type nano devices (MEND) for liver-targeted siRNA delivery . The DOPE lipid anchor enables stable incorporation into the lipid envelope while the conjugated polymer components provide PEG-mediated stealth properties and GA-mediated hepatocyte targeting via asialoglycoprotein receptor recognition . This application scenario leverages both the functionalization capacity of the DOPE platform and the established fusogenic properties of the DOPE backbone to achieve functional siRNA delivery to hepatic tissue. Procurement of pre-functionalized Dope-GA provides the foundational lipid anchor for constructing these complex multicomponent delivery systems [1].

Application

Selection Property

Validation Focus

Targeted Liposomal Delivery in HCC Models

Covalent GA‑DOPE ligand stoichiometry

Hepatocyte uptake efficiency and tumor model response

Nucleic Acid Cytosolic Delivery Studies

Defined DOPE content per targeting ligand

Endosomal escape and transfection efficiency

Liver‑Targeted Biodistribution and PK Studies

High‑purity conjugate for formulation consistency

Reproducible hepatic accumulation and clearance profiles

• [1] DDL Conference. Lipid Dynamics: Investigating the Impact of Compositions on RNA-Loaded Lipid Nanoparticles for Pulmonary Delivery. DDL2024 Conference Papers. View Source